Cas no 1286717-77-8 (2-methyl-N-[2-(2-methyl-1H-imidazol-1-yl)ethyl]benzamide)

• Product Name: 2-methyl-N-[2-(2-methyl-1H-imidazol-1-yl)ethyl]benzamide
• CAS No: 1286717-77-8
• MF: C₁₄H₁₇N₃O
• MW: 243.304282903671
• CID: 5901552
• PubChem ID: 49621063
• Update Time: 2025-06-28

2-methyl-N-[2-(2-methyl-1H-imidazol-1-yl)ethyl]benzamide Chemical and Physical Properties

Names and Identifiers

• 2-methyl-N-[2-(2-methylimidazol-1-yl)ethyl]benzamide
• 2-methyl-N-[2-(2-methyl-1H-imidazol-1-yl)ethyl]benzamide
• 1286717-77-8
• AKOS024528459
• 2-methyl-N-(2-(2-methyl-1H-imidazol-1-yl)ethyl)benzamide
• F5959-0030

• Inchi： 1S/C14H17N3O/c1-11-5-3-4-6-13(11)14(18)16-8-10-17-9-7-15-12(17)2/h3-7,9H,8,10H2,1-2H3,(H,16,18)
• InChI Key： LZHSUVDQKQBVEI-UHFFFAOYSA-N
• SMILES： C(NCCN1C(C)=NC=C1)(=O)C1=CC=CC=C1C

Computed Properties

• Exact Mass: 243.137162174g/mol
• Monoisotopic Mass: 243.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 46.9Ų

Additional information on 2-methyl-N-[2-(2-methyl-1H-imidazol-1-yl)ethyl]benzamide

Professional Introduction to Compound with CAS No. 1286717-77-8 and Product Name: 2-methyl-N-[2-(2-methyl-1H-imidazol-1-yl)ethyl]benzamide

The compound with the CAS number 1286717-77-8 and the product name 2-methyl-N-[2-(2-methyl-1H-imidazol-1-yl)ethyl]benzamide represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique molecular structure, has garnered considerable attention due to its potential applications in drug development and therapeutic interventions. The molecular framework of this compound incorporates a benzamide core linked to a substituted imidazole moiety, which is a hallmark of many bioactive molecules.

In recent years, there has been a surge in research focused on the development of novel heterocyclic compounds that exhibit promising pharmacological properties. The presence of the 2-methyl-1H-imidazol-1-yl group in the structure of 2-methyl-N-[2-(2-methyl-1H-imidazol-1-yl)ethyl]benzamide is particularly noteworthy, as imidazole derivatives are well-documented for their role in various biological processes. These derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer activities. The benzamide moiety further enhances the compound's potential by contributing to its solubility and bioavailability, making it an attractive candidate for further investigation.

One of the most compelling aspects of this compound is its structural versatility, which allows for modifications that can fine-tune its pharmacological profile. The N-[2-(2-methyl-1H-imidazol-1-yl)ethyl] substituent introduces a flexible alkyl chain that can interact with biological targets in multiple ways. This adaptability is crucial in drug design, as it enables researchers to optimize binding affinity and selectivity. Recent studies have demonstrated that such structural features can significantly influence the compound's interaction with enzymes and receptors, thereby modulating its therapeutic effects.

The benzamide core itself is a well-established pharmacophore in medicinal chemistry, known for its ability to engage with various biological targets. For instance, benzamides have been shown to inhibit proteases and other enzymes involved in inflammatory pathways. This makes 2-methyl-N-[2-(2-methyl-1H-imidazol-1-yl)ethyl]benzamide a promising candidate for developing treatments against conditions such as rheumatoid arthritis and other inflammatory disorders. The incorporation of the 2-methyl-1H-imidazol-1-yl group into this framework suggests that the compound may exhibit additional biological activities beyond those typically associated with benzamides alone.

Recent advancements in computational chemistry have enabled more sophisticated modeling of molecular interactions, allowing researchers to predict the behavior of compounds like 2-methyl-N-[2-(2-methyl-1H-imidazol-1-yl)ethyl]benzamide with greater accuracy. These computational methods have been instrumental in identifying potential lead compounds for further experimental validation. By leveraging machine learning algorithms and quantum mechanical calculations, scientists can optimize the structure of this compound to enhance its potency and reduce potential side effects.

In vitro studies have begun to shed light on the mechanisms by which this compound exerts its effects. Initial findings suggest that it may interact with specific receptors or enzymes involved in cellular signaling pathways relevant to diseases such as cancer and neurodegenerative disorders. The ability of 2-methyl-N-[2-(2-methyl-1H-imidazol-1-yl)ethyl]benzamide to modulate these pathways could open up new therapeutic avenues. Additionally, its structural features may allow it to cross the blood-brain barrier, making it a viable candidate for treating central nervous system disorders.

The synthesis of this compound presents an interesting challenge due to its complex structure. However, modern synthetic methodologies have made it possible to construct such molecules with high precision and yield. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations have been particularly useful in building the intricate framework of this compound. These advances in synthetic chemistry are crucial for producing sufficient quantities of the material needed for detailed biological testing.

As research continues, it is likely that derivatives of 1286717-77-8 will be explored to further refine their pharmacological properties. By systematically modifying different parts of the molecule, researchers can identify variations that enhance efficacy while minimizing toxicity. This iterative process is central to drug discovery and development, where each new compound represents a step closer to an effective treatment.

The potential applications of 2-methyl-N-[2-(2-methyl-1H-imidazol-1-yl)ethyl]benzamide extend beyond traditional pharmaceuticals. Its unique properties make it suitable for use in research tools designed to study complex biological systems. For instance, it could be employed as an inhibitor in biochemical assays or as a probe to understand enzyme mechanisms at a molecular level. Such applications would contribute significantly to our understanding of fundamental biological processes.

In conclusion, the compound with CAS number 1286717-77-8 and product name 2-methyl-N-[2-(2-methyl-1H-imidazol-1-y l)ethyl]benzamide represents a promising entry into the realm of bioactive molecules with therapeutic potential. Its unique structural features, combined with recent advancements in computational chemistry and synthetic biology, position it as a valuable asset for ongoing research efforts. As scientists continue to explore its properties and applications, this compound is poised to play a significant role in shaping future developments in chemical biology and pharmaceutical science.